Cas no 1805079-76-8 (3-(Aminomethyl)-6-chloro-2-(difluoromethyl)-4-methoxypyridine)

• Product Name: 3-(Aminomethyl)-6-chloro-2-(difluoromethyl)-4-methoxypyridine
• CAS No: 1805079-76-8
• MF: C₈H₉ClF₂N₂O
• MW: 222.619667768478
• CID: 4867867
• Update Time: 2025-06-14

3-(Aminomethyl)-6-chloro-2-(difluoromethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-6-chloro-2-(difluoromethyl)-4-methoxypyridine

• Inchi： 1S/C8H9ClF2N2O/c1-14-5-2-6(9)13-7(8(10)11)4(5)3-12/h2,8H,3,12H2,1H3
• InChI Key： AYQNBIVLJWDTIG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(CN)C(C(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.3
• Topological Polar Surface Area: 48.1

Additional information on 3-(Aminomethyl)-6-chloro-2-(difluoromethyl)-4-methoxypyridine

Latest Research Brief on 3-(Aminomethyl)-6-chloro-2-(difluoromethyl)-4-methoxypyridine (CAS: 1805079-76-8)

In recent years, the compound 3-(Aminomethyl)-6-chloro-2-(difluoromethyl)-4-methoxypyridine (CAS: 1805079-76-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of difluoromethyl and aminomethyl groups, along with the chloro and methoxy substituents, contributes to its distinct chemical properties and biological activity. Recent studies have focused on elucidating its mechanism of action, pharmacokinetics, and potential as a scaffold for drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 3-(Aminomethyl)-6-chloro-2-(difluoromethyl)-4-methoxypyridine as a key intermediate in the synthesis of novel kinase inhibitors. The researchers demonstrated that this compound serves as a versatile building block for the development of small-molecule therapeutics targeting protein kinases involved in cancer and inflammatory diseases. The study highlighted its efficient synthetic route and high yield, making it a valuable candidate for further optimization.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was evaluated for its antimicrobial properties. The researchers found that derivatives of 3-(Aminomethyl)-6-chloro-2-(difluoromethyl)-4-methoxypyridine exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for new antibiotic development.

In addition to its therapeutic applications, recent research has explored the compound's utility in chemical biology. A 2023 study in ACS Chemical Biology utilized 3-(Aminomethyl)-6-chloro-2-(difluoromethyl)-4-methoxypyridine as a probe to study enzyme-substrate interactions in metabolic pathways. The compound's fluorescent properties and stability under physiological conditions made it an ideal tool for real-time monitoring of enzymatic activity, providing insights into metabolic regulation and disease mechanisms.

Despite these promising findings, challenges remain in the clinical translation of 3-(Aminomethyl)-6-chloro-2-(difluoromethyl)-4-methoxypyridine-based therapeutics. Issues such as bioavailability, toxicity, and scalability of synthesis need to be addressed in future studies. However, the compound's versatility and demonstrated biological activity position it as a valuable asset in the ongoing quest for novel therapeutics in chemical biology and pharmaceutical research.